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Compound of Interest

Compound Name:
1-Methyl-1H-indazole-5-

carbonitrile

Cat. No.: B1311863 Get Quote

An In-depth Technical Guide to 1-Methyl-1H-indazole-5-carbonitrile

This document provides a detailed overview of the fundamental physicochemical properties of

1-Methyl-1H-indazole-5-carbonitrile, a heterocyclic organic compound of interest to

researchers and professionals in the fields of medicinal chemistry and drug development.

Core Molecular Data
The essential molecular details of 1-Methyl-1H-indazole-5-carbonitrile are summarized

below. This data is foundational for any experimental work or computational modeling involving

this compound.

Property Value

Molecular Formula C9H7N3[1][2]

Molecular Weight 157.17 g/mol

Canonical SMILES CN1N=CC2=CC(C#N)=CC=C21[2]

InChI
InChI=1S/C9H7N3/c1-12-9-3-2-7(5-10)4-8(9)6-

11-12/h2-4,6H,1H3[2]

InChI Key QAXKWSDDUMHXFE-UHFFFAOYSA-N[2]

CAS Number 189107-45-7[1][2]
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Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of 1-Methyl-1H-
indazole-5-carbonitrile are typically proprietary to the manufacturing entity. However, general

synthetic routes for N-methylated indazoles often involve the alkylation of the corresponding

indazole precursor. Characterization would standardly employ techniques such as Nuclear

Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance

Liquid Chromatography (HPLC) to confirm the structure and purity. For specific, non-proprietary

methods, researchers should consult peer-reviewed chemical synthesis literature.

Molecular Structure and Connectivity
The structural arrangement of atoms and bonds within 1-Methyl-1H-indazole-5-carbonitrile is

crucial for understanding its chemical behavior and potential interactions in biological systems.

The following diagram illustrates the molecular graph of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Methyl-1H-indazole-5-carbonitrile | C9H7N3 - BuyersGuideChem
[buyersguidechem.com]

2. fluorochem.co.uk [fluorochem.co.uk]

To cite this document: BenchChem. [1-Methyl-1H-indazole-5-carbonitrile molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311863#1-methyl-1h-indazole-5-carbonitrile-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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